Cas no 1114088-78-6 ((1S)-1-4-(difluoromethoxy)phenylethan-1-amine)

(1S)-1-[4-(Difluoromethoxy)phenyl]ethan-1-amine is a chiral amine compound featuring a difluoromethoxy-substituted phenyl group. Its stereospecific (S)-configuration makes it a valuable intermediate in pharmaceutical synthesis, particularly for developing enantioselective drugs. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, potentially improving bioavailability in active pharmaceutical ingredients (APIs). This compound is suited for applications in medicinal chemistry, such as the synthesis of CNS-targeting agents or enzyme inhibitors, where fluorine incorporation is often leveraged to modulate binding affinity and pharmacokinetics. High purity and well-defined stereochemistry ensure reproducibility in research and industrial-scale processes. Handling requires standard precautions for amine compounds under inert conditions to maintain stability.
(1S)-1-4-(difluoromethoxy)phenylethan-1-amine structure
1114088-78-6 structure
Product Name:(1S)-1-4-(difluoromethoxy)phenylethan-1-amine
CAS No:1114088-78-6
MF:C9H11F2NO
MW:187.186549425125
CID:2625243
PubChem ID:42578528
Update Time:2025-06-11

(1S)-1-4-(difluoromethoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-[4-(Difluoromethoxy)phenyl]ethan-1-amine
    • Benzenemethanamine, 4-(difluoromethoxy)-.alpha.-methyl-, (.alpha.S)-
    • EN300-1928105
    • SCHEMBL957779
    • 1114088-78-6
    • (S)-1-(4-(Difluoromethoxy)phenyl)ethan-1-amine
    • (S)-1-(4-difluoromethoxy-phenyl)-ethylamine
    • AKOS017357792
    • BS-47667
    • D96420
    • (1S)-1-4-(difluoromethoxy)phenylethan-1-amine
    • Inchi: 1S/C9H11F2NO/c1-6(12)7-2-4-8(5-3-7)13-9(10)11/h2-6,9H,12H2,1H3/t6-/m0/s1
    • InChI Key: RTLQRHINHVOHHH-LURJTMIESA-N
    • SMILES: FC(OC1C=CC(=CC=1)[C@H](C)N)F

Computed Properties

  • Exact Mass: 187.08087030g/mol
  • Monoisotopic Mass: 187.08087030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

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Additional information on (1S)-1-4-(difluoromethoxy)phenylethan-1-amine

Chemical Profile of (1S)-1-4-(difluoromethoxy)phenylethan-1-amine (CAS No. 1114088-78-6)

The compound (1S)-1-4-(difluoromethoxy)phenylethan-1-amine, identified by its CAS number 1114088-78-6, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure amine derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chiral center at the ethylamine moiety, combined with the electron-withdrawing effects of the difluoromethoxy group, contributes to its distinct chemical and pharmacological properties.

In recent years, there has been a growing interest in developing novel molecular entities that exhibit high selectivity and efficacy in modulating biological pathways. The structural motif of (1S)-1-4-(difluoromethoxy)phenylethan-1-amine aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. The difluoromethoxy group, in particular, is a well-documented pharmacophore that can improve lipophilicity and binding interactions with target proteins.

Current research in medicinal chemistry has highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The synthesis of enantiomerically pure compounds like (1S)-1-4-(difluoromethoxy)phenylethan-1-amine is crucial for achieving these objectives, as racemic mixtures can often lead to undesired pharmacological effects or reduced bioavailability. Advances in asymmetric synthesis have made it possible to produce such compounds with high enantiomeric purity, paving the way for more effective drug development strategies.

The pharmacological potential of (1S)-1-4-(difluoromethoxy)phenylethan-1-amine has been explored in several preclinical studies. Its molecular structure suggests that it may interact with various biological targets, including enzymes and receptors involved in neurotransmitter signaling, inflammation, and cancer progression. For instance, the amine moiety could serve as a hydrogen bond acceptor or donor, while the aromatic ring system provides opportunities for hydrophobic interactions with protein binding pockets.

One of the most promising areas of investigation has been its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. By modulating kinase activity, compounds like (1S)-1-4-(difluoromethoxy)phenylethan-1-amine could offer therapeutic benefits by disrupting aberrant signaling cascades. Recent studies have demonstrated that structurally similar amine derivatives exhibit potent inhibitory effects on certain kinases, suggesting that this compound may follow a similar mechanism of action.

Additionally, the presence of the difluoromethoxy group may enhance the metabolic stability of the compound, reducing its susceptibility to enzymatic degradation. This property is particularly important for drugs that require prolonged half-lives to achieve therapeutic efficacy. Computational modeling and molecular dynamics simulations have been employed to predict how (1S)-1-4-(difluoromethoxy)phenylethan-1-amine interacts with biological targets at an atomic level. These studies provide valuable insights into its binding affinity and potential side effects.

In conclusion, (1S)-1-4-(difluoromethoxy)phenylethan-1-amine (CAS No. 1114088-78-6) represents a compelling candidate for further pharmacological exploration. Its unique structural features and potential interactions with key biological targets make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of the most challenging diseases faced by modern medicine.

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